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Compound of Interest

Compound Name: 5-azido-2-methyl-1H-indole

Cat. No.: B8606907

Get Quote

Executive Summary & Chemical Profile
5-Azido-2-methylindole is a specialized heterocyclic building block, primarily utilized as a

photoaffinity probe or a "click" chemistry precursor (via CuAAC or SPAAC reactions). Its utility

lies in the bifunctionality of the indole core (fluorescent, bioactive scaffold) and the azide moiety

(bioorthogonal reactivity).

However, the presence of the azido group (

) on the electron-rich indole ring introduces specific solubility and stability constraints. This
guide defines the optimal protocols for solubilization in polar aprotic solvents (DMSO, DMF)
while mitigating the risks associated with organic azides.
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Property Specification

Chemical Formula

Molecular Weight ~172.19 g/mol

Appearance Pale yellow to tan solid (light sensitive)

C/N Ratio
2.25 (9 Carbons / 4 Nitrogens) — Indicates

energetic potential

Solubility Classification
Lipophilic; High solubility in Polar Aprotic

solvents

Solubility Dynamics in DMSO and DMF[2]
Both Dimethyl Sulfoxide (DMSO) and Dimethylformamide (DMF) are excellent solvents for 5-

azido-2-methylindole due to their high dielectric constants and ability to disrupt the crystal

lattice of aromatic heterocycles.

Theoretical vs. Practical Limits
While specific saturation points vary by batch purity, the following ranges are established for 5-

azidoindole derivatives:

Solvent

Dielectric Constant
(

)

Estimated
Saturation Limit

Recommended
Stock Conc.

DMSO 46.7
> 100 mM (~17

mg/mL)
10 – 50 mM

DMF 36.7
> 100 mM (~17

mg/mL)
10 – 50 mM

Expert Insight:

DMSO is preferred for biological assays due to its miscibility with aqueous buffers and lower

toxicity compared to DMF.
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DMF is preferred for synthetic chemical reactions where solvent removal (bp 153°C) is

required, as DMSO (bp 189°C) is difficult to evaporate.

Stability in Solution
Hydrolytic Stability: The compound is stable in anhydrous DMSO/DMF.

Photostability:CRITICAL. The azido group is photolabile. Solutions exposed to ambient

UV/blue light will degrade into nitrenes, leading to complex polymerization or insertion

products.

Thermal Stability: Avoid heating above 40°C. Azides can decompose exothermically.

Safety Protocols: The "Azide Hazard"
Working with 5-azido-2-methylindole requires adherence to specific safety rules derived from

the "Rule of Six" and general azide handling principles.

The Rule of Six Analysis
The safety of organic azides is often estimated using the equation:

For 5-azido-2-methylindole (

):

Result: The ratio is < 3. This classifies the compound as potentially energetic. It is stable
enough for standard handling but possesses a higher risk of decomposition than simple alkyl
azides.

Incompatibility Matrix
Acids: NEVER mix with strong acids. Protonation can generate Hydrazoic Acid (

), which is highly toxic and explosive.[1]

Halogenated Solvents: Avoid Dichloromethane (DCM) or Chloroform when possible.[2]

Azides can react to form di- and tri-azidomethane (explosive) over long periods.[1]
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Metals: Do not use metal spatulas. Contact with Copper, Lead, or Brass can form shock-

sensitive metal azides.

Experimental Protocols
Protocol A: Preparation of a 50 mM Stock Solution in
DMSO
Objective: Create a stable, validated stock solution for biological assays.

Materials:

5-azido-2-methylindole (Solid)

Anhydrous DMSO (Grade

99.9%, stored over molecular sieves)

Amber glass vial (borosilicate) with PTFE-lined cap

Plastic/Ceramic spatula (Strictly NO metal)

Workflow:

Weighing:

Calculate mass required: For 1 mL of 50 mM solution, mass =

.

Weigh ~8.6 mg into the amber vial using a plastic spatula. Record exact mass.

Solvent Addition:

Add DMSO to achieve the target concentration.

Formula:

Dissolution:
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Vortex gently for 30 seconds.

If particles persist, sonicate in a water bath at room temperature (20-25°C) for 1 minute.

DO NOT HEAT.

QC Check:

Inspect visually for clarity.[3]

(Optional) Verify concentration via UV-Vis (Indole absorption

).

Storage:

Flush headspace with Argon or Nitrogen.

Store at -20°C or -80°C.

Protocol B: Visualizing the Workflow
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Start: Solid 5-Azido-2-methylindole

Safety Check:
Plastic Spatula Only

Dim Lighting

Weigh Mass (m)

Calculate DMSO Volume:
V = m / (MW * C)

Add Anhydrous DMSO
Vortex 30s

Visual Inspection:
Clear Solution?

Sonicate (RT, 1 min)

No (Particles)

Aliquot into Amber Vials
Flush with Argon

Yes

Store at -20°C

Click to download full resolution via product page

Caption: Logic flow for the safe preparation and storage of azide-functionalized indole stock

solutions.
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Troubleshooting & Optimization
Issue Probable Cause Corrective Action

Precipitation upon thawing
DMSO freezing/thawing cycles

induced crystal growth.

Warm vial in hands to RT.

Vortex gently. Do not heat

>30°C.

Solution turns brown/dark
Photodecomposition or

Oxidation.

Discard. The azide has likely

degraded to a nitrene/polymer.

Prepare fresh in amber glass.

Precipitation in aqueous buffer
"Crashing out" due to

hydrophobicity.

Dilute slowly with rapid mixing.

Keep DMSO final

concentration < 1% if possible,

or use a carrier (e.g., Pluronic

F-127).

References
University of California, Santa Barbara. (n.d.).[4] Laboratory Safety Fact Sheet #26:

Synthesizing, Purifying, and Handling Organic Azides.[3][4] Retrieved from [Link]

Kolb, H. C., Finn, M. G., & Sharpless, K. B. (2001).[3][4] Click Chemistry: Diverse Chemical

Function from a Few Good Reactions. Angewandte Chemie International Edition, 40(11),

2004–2021.

Bräse, S., Gil, C., Knepper, K., & Zimmermann, V. (2005). Organic Azides: An Exploding
Diversity of a Unique Class of Compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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